molecular formula C12H11F3O2 B8381281 2-Cyclobutyl-4-trifluoromethyl-benzoic acid

2-Cyclobutyl-4-trifluoromethyl-benzoic acid

Cat. No.: B8381281
M. Wt: 244.21 g/mol
InChI Key: KDOFJTRKMDKCAI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclobutyl-4-trifluoromethyl-benzoic acid is a useful research compound. Its molecular formula is C12H11F3O2 and its molecular weight is 244.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11F3O2

Molecular Weight

244.21 g/mol

IUPAC Name

2-cyclobutyl-4-(trifluoromethyl)benzoic acid

InChI

InChI=1S/C12H11F3O2/c13-12(14,15)8-4-5-9(11(16)17)10(6-8)7-2-1-3-7/h4-7H,1-3H2,(H,16,17)

InChI Key

KDOFJTRKMDKCAI-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)C2=C(C=CC(=C2)C(F)(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The title compound, white solid, MS: m/e=243.0 [(M−H)−], was prepared in accordance with the general method of intermediate K from 2-iodo-4-trifluoromethyl-benzoic acid methyl Ester and cyclobutylzincbromide followed by saponification with sodium hydroxide.
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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

In analogy to the procedure described for the synthesis of example B.10, the title compound was prepared from 2-iodo-4-trifluoromethyl-benzoic acid methyl ester and cyclobutyl zinc bromide followed by saponification with sodium hydroxide. MS (m/e): 243.0 (M−H)
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